1-methyl-5-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carbonyl)-4-(thiophen-2-yl)pyridin-2(1H)-one
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Description
1-methyl-5-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carbonyl)-4-(thiophen-2-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H18N2O5S and its molecular weight is 398.43. The purity is usually 95%.
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Scientific Research Applications
Applications in Heterocyclic Synthesis
Synthesis of Pyridine and Fused Pyridine Derivatives
This compound is involved in the synthesis of various pyridine and fused pyridine derivatives. These derivatives have been studied for their potential application in medicinal chemistry, especially as CDK2 inhibitors, which are crucial for cancer treatment. The research indicates that these derivatives can exhibit significant inhibition on different human cancer cell lines, showcasing their potential in anticancer therapies (Abdel-Rahman et al., 2021).
Utility in Synthesizing Antimicrobial Agents
The compound plays a role in the synthesis of various heterocyclic compounds with antimicrobial properties. These include pyrazole, pyrimidine, and triazine derivatives, highlighting its utility in developing new antimicrobial drugs (Amine et al., 2012).
Development of Anticancer and Antidiabetic Agents
It is used in the synthesis of spirothiazolidines analogs. Some of these analogs have shown significant anticancer activities against human breast carcinoma and liver carcinoma cell lines. Additionally, they exhibit potential as antidiabetic agents, showing promise in the treatment of diabetes and cancer (Flefel et al., 2019).
Role in Synthesizing Corrosion Inhibitors
This compound is also relevant in the field of material science, particularly in synthesizing aryl pyrazole pyridine derivatives. These derivatives have been studied for their effectiveness as corrosion inhibitors, indicating a potential application in protecting metals from corrosion (Sudheer & Quraishi, 2015).
Synthesis of Anti-Inflammatory Compounds
Its derivatives have been explored for their anti-inflammatory activities, indicating its potential use in developing new anti-inflammatory medications (El-Dean et al., 2016).
In Drug Discovery and Molecular Docking Studies
The compound's derivatives are used in molecular docking studies, which are crucial for drug discovery. This indicates its role in identifying and developing new therapeutic molecules (Flefel et al., 2018).
Properties
IUPAC Name |
1-methyl-5-[3-(2-methyl-6-oxopyran-4-yl)oxyazetidine-1-carbonyl]-4-thiophen-2-ylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O5S/c1-12-6-13(7-19(24)26-12)27-14-9-22(10-14)20(25)16-11-21(2)18(23)8-15(16)17-4-3-5-28-17/h3-8,11,14H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBJASMREPJWRFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C3=CN(C(=O)C=C3C4=CC=CS4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.